Cas no 83693-04-3 (1H-Benzo[g]cyclopent[e]azulene, 2,3,3a,4,7,11b-hexahydro-3a-methyl-)

1H-Benzo[g]cyclopent[e]azulene, 2,3,3a,4,7,11b-hexahydro-3a-methyl- structure
83693-04-3 structure
Product name:1H-Benzo[g]cyclopent[e]azulene, 2,3,3a,4,7,11b-hexahydro-3a-methyl-
CAS No:83693-04-3
MF:C18H20
MW:236.351405143738
CID:4207063

1H-Benzo[g]cyclopent[e]azulene, 2,3,3a,4,7,11b-hexahydro-3a-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzo[g]cyclopent[e]azulene, 2,3,3a,4,7,11b-hexahydro-3a-methyl-
    • Inchi: 1S/C18H20/c1-18-11-5-10-17(18)15-8-3-2-6-13(15)12-14-7-4-9-16(14)18/h2-4,6-8,17H,5,9-12H2,1H3
    • InChI Key: JSUQDEWZPJEKOR-UHFFFAOYSA-N
    • SMILES: C1C2=C(C3(C)CCCC3C3=CC=CC=C3C2)CC=1

Experimental Properties

  • Density: 1.08±0.1 g/cm3(Predicted)
  • Boiling Point: 362.4±32.0 °C(Predicted)

1H-Benzo[g]cyclopent[e]azulene, 2,3,3a,4,7,11b-hexahydro-3a-methyl- Related Literature

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